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Compound of Interest

Compound Name:
2,2,5,7,8-Pentamethylchroman-6-

sulfonamide

Cat. No.: B064711 Get Quote

An In-Depth Technical Guide to 2,2,5,7,8-Pentamethylchroman-6-sulfonamide

IUPAC Name: 2,2,5,7,8-Pentamethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

This technical guide provides a comprehensive overview of 2,2,5,7,8-pentamethylchroman-6-
sulfonamide, a molecule combining the structural features of a vitamin E analogue with the

versatile sulfonamide functional group. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry, offering detailed

insights into its synthesis, physicochemical properties, and potential biological significance.

Introduction
Sulfonamides (-SO₂NH₂) represent a cornerstone of medicinal chemistry, forming the basis for

a wide array of therapeutic agents.[1] First introduced as antibacterial drugs, their applications

have since expanded to include treatments for a variety of conditions, demonstrating activities

as anticancer, antiviral, anti-inflammatory, and antidiabetic agents.[1][2][3] The core of the title

compound is a 2,2,5,7,8-pentamethylchroman structure, a saturated heterocyclic scaffold that

is a derivative of chromanol and structurally related to α-tocopherol (vitamin E).[4] This

structural similarity suggests that derivatives may possess unique biological properties,

including potential antioxidant effects.

The combination of the biologically active sulfonamide moiety with the chroman framework

presents a molecule of significant interest for chemical and pharmacological research. Its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b064711?utm_src=pdf-interest
https://www.benchchem.com/product/b064711?utm_src=pdf-body
https://www.benchchem.com/product/b064711?utm_src=pdf-body
https://www.benchchem.com/product/b064711?utm_src=pdf-body
https://www.ajchem-b.com/article_218497.html
https://www.ajchem-b.com/article_218497.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177648/
https://www.ajchem-b.com/article_218497_d252f8613e64a8f4a9e6c72bc3ba3d9f.pdf
https://www.benchchem.com/product/b056402
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


precursor, 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride (Pmc-Cl), is a well-established

reagent used to introduce an acid-labile protecting group for the guanidino side chain of

arginine during solid-phase peptide synthesis.[4][5] This guide details the synthetic pathway

from basic precursors to the final sulfonamide, outlines its properties, and explores its potential

applications based on its chemical architecture.

Synthesis and Experimental Protocols
The synthesis of 2,2,5,7,8-pentamethylchroman-6-sulfonamide is a multi-step process. It

begins with the construction of the chroman ring system, followed by sulfonation and

chlorination to form a key sulfonyl chloride intermediate, which is then aminated to yield the

final product.
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Step 1: Chromanol Formation

Step 2: Sulfonyl Chloride Synthesis Step 3: Sulfonamide Formation

2,3,6-Trimethylhydroquinone

2,2,5,7,8-Pentamethylchroman-6-ol

 AlCl₃, CH₂Cl₂

3-Methyl-2-buten-1-ol

 AlCl₃, CH₂Cl₂

2,2,5,7,8-Pentamethylchroman-6-sulfonyl Chloride (Pmc-Cl)

 1. HSO₃Cl
 2. SOCl₂

2,2,5,7,8-Pentamethylchroman-6-sulfonamide

 Nucleophilic Substitution

Ammonia (NH₃)

 Nucleophilic Substitution
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Structural Components

Potential Biological Activities

2,2,5,7,8-Pentamethylchroman-6-sulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [IUPAC name for 2,2,5,7,8-Pentamethylchroman-6-
sulfonamide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064711#iupac-name-for-2-2-5-7-8-
pentamethylchroman-6-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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